Cas no 367-27-1 (2,4-Difluorophenol)

• Product Name: 2,4-Difluorophenol
• CAS No: 367-27-1
• MF: C₆H₄F₂O
• MW: 130.092168807983
• MDL: MFCD00009715
• CID: 37086
• PubChem ID: 123051
• Update Time: 2025-06-23

2,4-Difluorophenol Chemical and Physical Properties

Names and Identifiers

• 2,4-Difluorophenol
• -2,4-Difluorophenol
• Phenol, 2,4-difluoro-
• 2,4-difluoro-phenol
• 2,4-difluorophenole
• 2,4-difluorophenyl
• 2,4-Difluor-phenol
• 2.4-Difluor-1-hydroxy-benzol
• 4-Difluorophenol
• Phenol,2,4-difluoro
• 2.4-difluorophenol
• NVWVWEWVLBKPSM-UHFFFAOYSA-N
• 2,4difluorophenol
• 2,4-diflurophenol
• 2 4-difluorophenol
• 2,4 difluorophenol
• PubChem2874
• 2,4-difluoro phenol
• 2, 4 difluorophenol
• 2,4 difluoro phenol
• 2,4-di-fluorophenol
• KSC222G7N
• PARAGOS 390212
• NVWVWEWVLBKPSM-UHFFFAOYSA-
• CS-W013441
• PS-9151
• EN300-22688
• Z147646792
• AC-3783
• D1832
• AM20040295
• 2,4-Difluorophenol, 99%
• CHEMBL395171
• SR-1C11
• NS00041727
• EINECS 206-688-0
• 367-27-1
• SCHEMBL185204
• InChI=1/C6H4F2O/c7-4-1-2-6(9)5(8)3-4/h1-3,9H
• F0001-1051
• AI3-62833
• SY024987
• DTXSID50190142
• FT-0610106
• W-106592
• AKOS005145612
• MFCD00009715
• A937601
• HY-W012725
• 2,4-Difluorophenol,99%
• DB-023939
• DTXCID60112633

• MDL： MFCD00009715
• Inchi： 1S/C6H4F2O/c7-4-1-2-6(9)5(8)3-4/h1-3,9H
• InChI Key： NVWVWEWVLBKPSM-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1O)F
• BRN： 1934803

Computed Properties

• Exact Mass: 130.02300
• Monoisotopic Mass: 130.023021
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 97.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: Not available
• Density: 1.362 g/mL at 25 °C(lit.)
• Melting Point: 22.4 °C (lit.)
• Boiling Point: 52-53 °C/19 mmHg(lit.)
• Flash Point: Fahrenheit: 134.6 ° f < br / > Celsius: 57 ° C < br / >
• Refractive Index: n20/D 1.486(lit.)
• Water Partition Coefficient: Slightly soluble
• PSA: 20.23000
• LogP: 1.67040
• Solubility: Not available

2,4-Difluorophenol Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H302,H312,H315,H318,H332,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：1992
• WGK Germany：3
• Hazard Category Code： 20/21/22-37/38-41
• Safety Instruction： S26-S36/37/39-S45-S16
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：3
• Safety Term：3
• Packing Group：III
• Risk Phrases：R11; R20/21/22; R34
• HazardClass：3
• PackingGroup：III
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Fluorophenols
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 2,4-Difluorophenol

Introduction to 2,4-Difluorophenol (CAS No. 367-27-1)

2,4-Difluorophenol (CAS No. 367-27-1) is a versatile organic compound with a wide range of applications in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its unique molecular structure, which includes a phenol group substituted with two fluorine atoms at the 2 and 4 positions. The presence of these fluorine atoms imparts specific chemical and physical properties that make 2,4-Difluorophenol an important intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The chemical formula of 2,4-Difluorophenol is C₆H₄F₂O, and its molecular weight is approximately 138.09 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, acetone, and dimethyl sulfoxide (DMSO). These solubility properties make it suitable for use in various chemical reactions and formulations.

In recent years, 2,4-Difluorophenol has gained significant attention due to its potential applications in drug discovery and development. The introduction of fluorine atoms into organic molecules can significantly alter their biological activity, metabolic stability, and pharmacokinetic properties. For instance, fluorinated compounds often exhibit enhanced lipophilicity and reduced susceptibility to metabolic degradation, which can improve their therapeutic efficacy and safety profiles.

A notable example of the use of 2,4-Difluorophenol in pharmaceutical research is its role as a building block in the synthesis of selective serotonin reuptake inhibitors (SSRIs). SSRIs are a class of antidepressant drugs that work by increasing the levels of serotonin in the brain. The fluorinated structure of 2,4-Difluorophenol can enhance the binding affinity of these drugs to their target receptors, leading to improved therapeutic outcomes.

Beyond its applications in pharmaceuticals, 2,4-Difluorophenol is also used in the development of agrochemicals. Fluorinated compounds are known for their ability to enhance the efficacy and selectivity of herbicides and pesticides. In this context, 2,4-Difluorophenol serves as a key intermediate in the synthesis of various herbicides that target specific weed species while minimizing harm to crops.

The environmental impact of 2,4-Difluorophenol-based agrochemicals has been a subject of ongoing research. Studies have shown that these compounds can be designed to degrade rapidly in the environment, reducing their potential for long-term ecological damage. This makes them attractive candidates for sustainable agricultural practices.

In addition to its practical applications, 2,4-Difluorophenol has been the subject of numerous academic studies aimed at understanding its fundamental chemical properties. For example, researchers have investigated the electronic structure and reactivity of this compound using computational methods such as density functional theory (DFT). These studies have provided valuable insights into the behavior of fluorinated phenols under different reaction conditions.

The synthesis of 2,4-Difluorophenol can be achieved through various routes. One common method involves the direct fluorination of phenol using selective fluorinating agents such as Selectfluor or N-fluoro-1-pyrrolidinium triflate (NFT). Another approach involves the substitution of hydroxyl groups with fluorine atoms through nucleophilic substitution reactions. These synthetic strategies have been optimized to achieve high yields and selectivity, making them suitable for large-scale production.

The safety profile of 2,4-Difluorophenol is an important consideration for both industrial and laboratory settings. While it is generally considered safe when handled properly, precautions should be taken to avoid skin contact and inhalation. Personal protective equipment (PPE) such as gloves and goggles should be used when handling this compound. Additionally, proper ventilation should be maintained to prevent the accumulation of vapors.

In conclusion, 2,4-Difluorophenol (CAS No. 367-27-1) is a valuable compound with diverse applications in pharmaceuticals, agrochemicals, and academic research. Its unique chemical structure and properties make it an essential building block in the development of new drugs and chemicals that address important societal needs. Ongoing research continues to uncover new possibilities for this versatile compound, further solidifying its importance in modern chemistry.